Cas no 2137057-74-8 ((2R)-3-{(1-methyl-1H-pyrazol-4-yl)methylamino}propane-1,2-diol)

(2R)-3-{(1-methyl-1H-pyrazol-4-yl)methylamino}propane-1,2-diol structure
2137057-74-8 structure
Product Name:(2R)-3-{(1-methyl-1H-pyrazol-4-yl)methylamino}propane-1,2-diol
CAS No:2137057-74-8
MF:C8H15N3O2
MW:185.223601579666
CID:5608965
PubChem ID:165487520
Update Time:2025-07-27

(2R)-3-{(1-methyl-1H-pyrazol-4-yl)methylamino}propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 2137057-74-8
    • EN300-844003
    • (2R)-3-{[(1-methyl-1H-pyrazol-4-yl)methyl]amino}propane-1,2-diol
    • (2R)-3-{(1-methyl-1H-pyrazol-4-yl)methylamino}propane-1,2-diol
    • Inchi: 1S/C8H15N3O2/c1-11-5-7(3-10-11)2-9-4-8(13)6-12/h3,5,8-9,12-13H,2,4,6H2,1H3/t8-/m1/s1
    • InChI Key: GTNQNCDRTSQGHI-MRVPVSSYSA-N
    • SMILES: O[C@@H](CO)CNCC1C=NN(C)C=1

Computed Properties

  • Exact Mass: 185.116426730g/mol
  • Monoisotopic Mass: 185.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 70.3Ų

(2R)-3-{(1-methyl-1H-pyrazol-4-yl)methylamino}propane-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-844003-0.05g
(2R)-3-{[(1-methyl-1H-pyrazol-4-yl)methyl]amino}propane-1,2-diol
2137057-74-8 95%
0.05g
$707.0 2024-05-21
Enamine
EN300-844003-0.1g
(2R)-3-{[(1-methyl-1H-pyrazol-4-yl)methyl]amino}propane-1,2-diol
2137057-74-8 95%
0.1g
$741.0 2024-05-21
Enamine
EN300-844003-0.25g
(2R)-3-{[(1-methyl-1H-pyrazol-4-yl)methyl]amino}propane-1,2-diol
2137057-74-8 95%
0.25g
$774.0 2024-05-21
Enamine
EN300-844003-0.5g
(2R)-3-{[(1-methyl-1H-pyrazol-4-yl)methyl]amino}propane-1,2-diol
2137057-74-8 95%
0.5g
$809.0 2024-05-21
Enamine
EN300-844003-1g
(2R)-3-{[(1-methyl-1H-pyrazol-4-yl)methyl]amino}propane-1,2-diol
2137057-74-8
1g
$842.0 2023-09-02
Enamine
EN300-844003-2.5g
(2R)-3-{[(1-methyl-1H-pyrazol-4-yl)methyl]amino}propane-1,2-diol
2137057-74-8 95%
2.5g
$1650.0 2024-05-21
Enamine
EN300-844003-5g
(2R)-3-{[(1-methyl-1H-pyrazol-4-yl)methyl]amino}propane-1,2-diol
2137057-74-8
5g
$2443.0 2023-09-02
Enamine
EN300-844003-10g
(2R)-3-{[(1-methyl-1H-pyrazol-4-yl)methyl]amino}propane-1,2-diol
2137057-74-8
10g
$3622.0 2023-09-02
Enamine
EN300-844003-1.0g
(2R)-3-{[(1-methyl-1H-pyrazol-4-yl)methyl]amino}propane-1,2-diol
2137057-74-8 95%
1.0g
$842.0 2024-05-21
Enamine
EN300-844003-5.0g
(2R)-3-{[(1-methyl-1H-pyrazol-4-yl)methyl]amino}propane-1,2-diol
2137057-74-8 95%
5.0g
$2443.0 2024-05-21

Additional information on (2R)-3-{(1-methyl-1H-pyrazol-4-yl)methylamino}propane-1,2-diol

Professional Introduction to Compound with CAS No. 2137057-74-8 and Product Name: (2R)-3-{(1-methyl-1H-pyrazol-4-yl)methylamino}propane-1,2-diol

Compound with the CAS number 2137057-74-8 and the product name (2R)-3-{(1-methyl-1H-pyrazol-4-yl)methylamino}propane-1,2-diol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates a pyrazole moiety, which is a well-known pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways.

The (2R)-3-{(1-methyl-1H-pyrazol-4-yl)methylamino}propane-1,2-diol molecule exhibits a stereochemical configuration that is critical for its biological activity. The (2R) configuration at the chiral center influences the compound's interactions with biological targets, thereby affecting its efficacy and selectivity. This stereochemistry is a result of careful synthetic planning, ensuring that the compound maintains its desired three-dimensional shape, which is essential for optimal pharmacological activity.

Recent research in the field of medicinal chemistry has highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. The presence of a 1-methyl-1H-pyrazol-4-yl substituent in this compound not only contributes to its structural complexity but also enhances its potential pharmacological properties. Pyrazole-based compounds have been extensively studied for their anti-inflammatory, antimicrobial, and anti-cancer activities. The incorporation of a methylamino group further extends the pharmacological spectrum of this compound, making it a promising candidate for further investigation.

The propane-1,2-diol backbone in the molecular structure of this compound provides additional functional sites that can be exploited for drug design. This moiety is known to enhance solubility and bioavailability, which are critical factors for the successful development of pharmaceuticals. The combination of these structural features makes (2R)-3-{(1-methyl-1H-pyrazol-4-yl)methylamino}propane-1,2-diol a versatile scaffold for developing new drugs targeting various diseases.

In recent years, there has been a surge in research focused on identifying and developing small molecule inhibitors that modulate key enzymes and receptors involved in disease pathogenesis. The pyrazole moiety in this compound has been shown to interact with specific binding sites on target proteins, leading to modulatory effects. For instance, studies have demonstrated that pyrazole derivatives can inhibit enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases.

The synthetic route to (2R)-3-{(1-methyl-1H-pyrazol-4-yl)methylamino}propane-1,2-diol involves multi-step organic synthesis, including chiral resolution techniques to achieve the desired stereochemical purity. The use of advanced synthetic methodologies ensures that the final product meets high-quality standards required for pharmaceutical applications. The synthesis process also highlights the importance of optimizing reaction conditions to maximize yield and minimize by-products.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug molecules. The structural features present in this compound can be modified or extended to create novel analogs with enhanced pharmacological properties. This flexibility makes it an attractive scaffold for drug discovery programs aimed at developing treatments for unmet medical needs.

Current research efforts are focused on evaluating the biological activity of (2R)-3-{(1-methyl-1H-pyrazol-4-yl)methylamino}propane-1,2-diol using both in vitro and in vivo models. Preliminary studies have shown promising results regarding its potential as an anti-inflammatory agent. The ability of this compound to modulate inflammatory pathways could make it a valuable therapeutic option for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of new drugs is often hampered by issues related to drug resistance and side effects. However, compounds like (2R)-3-{(1-methyl-1H-pyrazol-4-yl)methylamino}propane-1,2-diol offer a ray of hope by providing novel chemical entities that can overcome existing challenges. The unique combination of structural features makes it a promising candidate for further exploration in drug discovery pipelines.

In conclusion, Compound with CAS No. 2137057-74-8 and product name (2R)-3-{(1-methyl-1H-pyrazol-4-y l)methylamino}propane-1,2-diol represents a significant advancement in pharmaceutical chemistry. Its unique structural framework and promising biological activities make it a valuable asset in the quest for new therapeutic agents. Further research is warranted to fully elucidate its pharmacological properties and explore its potential applications in medicine.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd